Cas no 2034622-03-0 (N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide)
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide
- N-(pyrazolo[1,5-a]pyrimidin-6-yl)pyrrolidine-1-sulfonamide
- N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
-
- Inchi: 1S/C10H13N5O2S/c16-18(17,14-5-1-2-6-14)13-9-7-11-10-3-4-12-15(10)8-9/h3-4,7-8,13H,1-2,5-6H2
- InChI Key: LKMBBIJSGFBJKS-UHFFFAOYSA-N
- SMILES: S(N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- XLogP3: -0.3
- Topological Polar Surface Area: 88
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6502-6042-2μmol |
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide |
2034622-03-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6502-6042-1mg |
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide |
2034622-03-0 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6502-6042-2mg |
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide |
2034622-03-0 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6502-6042-3mg |
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide |
2034622-03-0 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6502-6042-4mg |
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide |
2034622-03-0 | 4mg |
$99.0 | 2023-09-08 |
N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide
Introduction to N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} (CAS No. 2034622-03-0)
N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} (CAS No. 2034622-03-0) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} incorporates two distinct pharmacophoric units: the pyrazolo[1,5-a]pyrimidine scaffold and the pyrrolidine sulfonamide moiety. These structural elements are known to contribute to the compound's unique pharmacological properties, which have been the focus of numerous studies.
The pyrazolo[1,5-a]pyrimidine core is a well-studied scaffold in medicinal chemistry due to its presence in several bioactive molecules. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in drug design. In particular, derivatives of pyrazolo[1,5-a]pyrimidine have shown potential in the treatment of inflammatory diseases, cancer, and infectious disorders. The incorporation of this scaffold into N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} suggests that the compound may exhibit similar therapeutic effects.
The pyrrolidine sulfonamide moiety is another critical pharmacophore in N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide}. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a sulfonamide group in this compound enhances its potential as a therapeutic agent by providing additional interactions with biological targets. Furthermore, the sulfonamide group can serve as a linker between the pyrazolo[1,5-a]pyrimidine and pyrrolidine moieties, potentially influencing the overall conformation and reactivity of the molecule.
In recent years, there has been growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} fits well within this paradigm due to its dual pharmacophoric structure. This design approach has shown great promise in improving drug efficacy and reducing side effects by modulating multiple pathways involved in disease progression.
The synthesis of N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between pyrazolo[1,5-a]pyrimidine derivatives and pyrrolidine carboxylic acid esters, followed by sulfonation to introduce the sulfonamide group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity.
The pharmacological evaluation of N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of various enzymes implicated in inflammatory processes. Additionally, preliminary in vivo studies suggest that the compound exhibits significant anti-inflammatory effects without causing notable toxicity. These findings make N-{pyrazolo[1,5-a]pyrimidin-6-ylpyrrolidine-1-sulfonamide} a promising candidate for further development into a therapeutic agent.
2034622-03-0 (N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyrrolidine-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)